3-(3,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl morpholine-4-carboxylate

• IUPAC Name: [3-(3,4-dimethoxyphenyl)-2-oxochromen-7-yl] morpholine-4-carboxylate
• InChI: InChI=1S/C22H21NO7/c1-26-18-6-4-14(12-20(18)27-2)17-11-15-3-5-16(13-19(15)30-21(17)24)29-22(25)23-7-9-28-10-8-23/h3-6,11-13H,7-10H2,1-2H3
• InChI Key: IYBKAWMBROIDEY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CC3=C(C=C(C=C3)OC(=O)N4CCOCC4)OC2=O)OC
• Molecular Formula: C22H21NO7
• Molecular Weight: 411.4 g/mol
• CAS No.: 869080-56-8

Description

3-(3,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl morpholine-4-carboxylate is a useful research compound. Its molecular formula is C22H21NO7 and its molecular weight is 411.41. The purity is usually 95%.
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Scientific Research Applications

Metabolism and Chemical Analysis

• A study on the metabolism of a related P-glycoprotein inhibitor, HM-30181, identified the metabolic pathways in rats, providing insights into the biotransformation of similar compounds. The metabolites were analyzed using liquid chromatography and mass spectrometry, emphasizing the chemical's interaction with biological systems (Paek et al., 2006).

Synthesis and Chemical Properties

• Research on the synthesis of DNA-dependent protein kinase inhibitors highlights methods to create key precursors like 2-morpholin-4-yl-4-oxo-4H-chromen-8-yl triflate, showcasing the compound's role in synthesizing biologically active molecules (Aristegui et al., 2006).

Biological Applications

• A novel fluorescent probe for hypoxic cells was developed using a related compound, demonstrating the application in biomedical research for disease-relevant hypoxia imaging (Feng et al., 2016).
• The synthesis of enantiopure Fmoc-protected morpholine-3-carboxylic acid from related compounds underscores its utility in peptidomimetic chemistry, signifying the compound's contribution to synthetic chemistry and drug development (Sladojevich et al., 2007).

Material Science

• In the field of material science, the direct assembly of complex scaffolds involving arylaldehydes, dimethylbarbituric acid, 4-hydroxycoumarine, and cyclic amines into structures with heterocyclic rings showcases the versatility of related compounds in creating novel materials with potential applications in various industries (Elinson et al., 2021).